![molecular formula C22H24N2O3 B7692975 N-((2-hydroxyquinolin-3-yl)methyl)-N-isobutyl-3-methoxybenzamide](/img/structure/B7692975.png)
N-((2-hydroxyquinolin-3-yl)methyl)-N-isobutyl-3-methoxybenzamide
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Overview
Description
Quinoline is a nitrogen-containing heterocyclic compound that serves as an important scaffold in the development of new drugs . It’s found in various natural compounds and exhibits a broad range of biological activities .
Synthesis Analysis
Quinoline and its derivatives can be synthesized through numerous routes due to their wide range of biological and pharmacological activities . Established protocols for the synthesis of the quinoline ring have been reported in the literature, which can be altered to produce a number of differently substituted quinolines .Molecular Structure Analysis
Quinoline is an aromatic nitrogen-containing heterocyclic compound with a molecular formula of C9H7N . It forms salts with acids and exhibits reactions similar to benzene and pyridine . It participates in both electrophilic and nucleophilic substitution reactions .Chemical Reactions Analysis
Quinoline and its derivatives participate in both electrophilic and nucleophilic substitution reactions . They are known to exhibit various biological activities, including anti-inflammatory, anticancer, and antimicrobial properties .Scientific Research Applications
- Quinoline derivatives have attracted attention due to their potential as anticancer agents. Research suggests that this compound may inhibit cancer cell growth or induce apoptosis (programmed cell death) in specific cancer types .
- Notably, 5-[N-(N,N-dimethylaminopropyl-1-amino)]benzimidazo[1,2-a]quinoline-6-carbonitrile and 5-N-piperazinylbenzimidazo[1,2-a]quinoline-6-carbonitrile (structurally related quinolines) have demonstrated excellent anticancer activity .
Anticancer Properties
Mechanism of Action
properties
IUPAC Name |
3-methoxy-N-(2-methylpropyl)-N-[(2-oxo-1H-quinolin-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O3/c1-15(2)13-24(22(26)17-8-6-9-19(12-17)27-3)14-18-11-16-7-4-5-10-20(16)23-21(18)25/h4-12,15H,13-14H2,1-3H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNILOPZTROINHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN(CC1=CC2=CC=CC=C2NC1=O)C(=O)C3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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